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Compound of Interest

Compound Name: Amyl methyl sulfide

CAS No.: 1741-83-9

Cat. No.: B158305

Get Quote

Introduction
1-(Methylthio)pentane, also known by its common name amyl methyl sulfide, is an

organosulfur compound with the chemical formula C₆H₁₄S.[1] This thioether is a volatile,

flammable liquid with a characteristically sulfurous odor.[2] Its utility spans various fields, from

being a component in flavor and fragrance formulations to serving as a versatile intermediate in

organic synthesis. This guide provides a comprehensive overview of 1-(methylthio)pentane,

detailing its chemical and physical properties, synthesis methodologies, analytical

characterization, and key applications for researchers, scientists, and professionals in drug

development.

Core Chemical and Physical Properties
A thorough understanding of the physicochemical properties of 1-(methylthio)pentane is

fundamental for its safe handling, application, and analysis. These properties dictate its

behavior in various chemical and physical processes.

Table 1: Key Physicochemical Properties of 1-(Methylthio)pentane
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Property Value Source(s)

IUPAC Name 1-(Methylthio)pentane [1]

Synonyms
Amyl methyl sulfide, Methyl

pentyl sulfide, 2-Thiaheptane
[1][3]

CAS Number 1741-83-9 [1]

Molecular Formula C₆H₁₄S [1]

Molecular Weight 118.24 g/mol [1]

Appearance Colorless liquid [4]

Density 0.84 g/cm³ [2]

Melting Point -94 °C [2][5]

Boiling Point 145 °C [2]

Flash Point 39.7 °C [2]

Refractive Index 1.4490 to 1.4530 [2]

Solubility
Insoluble in water, soluble in

organic solvents

XLogP3 2.53960 [2]

These properties highlight 1-(methylthio)pentane as a relatively volatile and flammable

compound, necessitating appropriate safety precautions during its handling and storage, such

as keeping it away from heat, sparks, and open flames.[2] Its lipophilic nature, indicated by the

positive XLogP3 value, suggests its preference for non-polar environments.

Synthesis of 1-(Methylthio)pentane: Methodologies
and Mechanistic Insights
The synthesis of thioethers, including 1-(methylthio)pentane, is a well-established area of

organic chemistry.[6] Several reliable methods exist, with the choice often depending on the

availability of starting materials, desired scale, and reaction conditions. Two prevalent methods

are detailed below, emphasizing the chemical principles that ensure their efficacy.
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Method 1: Williamson-Type Synthesis via Thiolate
Nucleophilic Substitution
This classical and widely used method is analogous to the Williamson ether synthesis and

relies on the Sₙ2 reaction between a thiolate and an alkyl halide.[7][8][9] The strong

nucleophilicity of the thiolate anion facilitates the displacement of a halide from a primary alkyl

halide.

Causality of Experimental Choices:
Choice of Base: A moderately strong base like sodium hydroxide is sufficient to deprotonate

the thiol to form the highly nucleophilic thiolate. The use of a stronger base is generally not

necessary and could lead to side reactions.

Solvent Selection: A polar aprotic solvent such as dimethylformamide (DMF) or a protic

solvent like ethanol is typically used.[10] These solvents can solvate the cation of the thiolate

salt, leaving the thiolate anion relatively free to act as a nucleophile.

Alkyl Halide: A primary alkyl halide, such as 1-bromopentane, is ideal for this Sₙ2 reaction to

minimize competing elimination reactions.

Experimental Protocol:
In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

sodium methanethiolate in a suitable solvent like ethanol. Alternatively, methanethiol can be

deprotonated in situ using a base like sodium hydroxide.

Slowly add an equimolar amount of 1-bromopentane to the solution at room temperature.

Heat the reaction mixture to reflux and monitor the reaction progress using thin-layer

chromatography (TLC) or gas chromatography (GC).

Upon completion, cool the mixture to room temperature and remove the solvent under

reduced pressure.

Partition the residue between water and a non-polar organic solvent (e.g., diethyl ether).
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Separate the organic layer, wash it with brine, dry it over anhydrous magnesium sulfate, and

filter.

Purify the crude product by fractional distillation to obtain pure 1-(methylthio)pentane.
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Method 2: Thiol-ene "Click" Reaction
The thiol-ene reaction is a powerful and efficient method for the formation of carbon-sulfur

bonds.[11][12] It involves the addition of a thiol across a double bond, typically initiated by

radicals or light.[11] This reaction is considered a "click" reaction due to its high yield,

stereoselectivity, and tolerance of a wide range of functional groups.[11][12]

Causality of Experimental Choices:
Alkene Selection: 1-Pentene serves as the alkene component, providing the five-carbon

chain.

Initiator: A radical initiator such as azobisisobutyronitrile (AIBN) or benzoyl peroxide is used

to generate the initial thiyl radical. Alternatively, UV light can be used for photoinitiation.

Reaction Conditions: The reaction is often carried out under inert atmosphere to prevent

oxidation of the thiol and quenching of the radical intermediates.

Experimental Protocol:
In a quartz reaction vessel, combine equimolar amounts of methanethiol and 1-pentene.

Add a catalytic amount of a radical initiator (e.g., AIBN).

Irradiate the mixture with a UV lamp (if using photoinitiation) or heat to a temperature

appropriate for the chosen thermal initiator, under an inert atmosphere (e.g., nitrogen or

argon).

Monitor the reaction by GC to follow the consumption of the starting materials.

Once the reaction is complete, remove any unreacted starting materials and the initiator by-

products by distillation.

The resulting 1-(methylthio)pentane is often of high purity and may not require further

purification.
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Analytical Characterization
The identity and purity of synthesized 1-(methylthio)pentane must be confirmed through

various analytical techniques. Each method provides unique structural information, and

together they offer a comprehensive characterization of the molecule.

Spectroscopic and Spectrometric Analysis
Table 2: Expected Spectroscopic and Spectrometric Data for 1-(Methylthio)pentane
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Technique Expected Observations

¹H NMR

Signals corresponding to the methyl group

attached to sulfur (singlet, ~2.1 ppm), the

methylene group adjacent to sulfur (triplet, ~2.5

ppm), and the other methylene and methyl

groups of the pentyl chain (multiplets, ~0.9-1.6

ppm).

¹³C NMR

Resonances for the methyl carbon attached to

sulfur (~15 ppm), the methylene carbon

adjacent to sulfur (~35 ppm), and the remaining

carbons of the pentyl chain (~22, 31, 32 ppm).

IR Spectroscopy

C-H stretching vibrations around 2850-2960

cm⁻¹, C-S stretching vibration around 600-800

cm⁻¹.[13]

Mass Spectrometry (EI)

Molecular ion peak (M⁺) at m/z = 118. Key

fragmentation patterns include the loss of alkyl

fragments and cleavage alpha to the sulfur

atom.[14]

The combination of these spectroscopic techniques provides a detailed fingerprint of the 1-

(methylthio)pentane molecule, confirming its structure and assessing its purity.

Chromatographic Analysis
Gas chromatography (GC) is the premier technique for analyzing volatile sulfur compounds like

1-(methylthio)pentane.[15] When coupled with a sulfur-selective detector, such as a Sulfur

Chemiluminescence Detector (SCD) or a Flame Photometric Detector (FPD), GC offers

excellent sensitivity and selectivity for sulfur-containing analytes, even in complex matrices.[15]

[16][17]

Experimental Protocol for GC-SCD Analysis:
Column: A capillary column suitable for sulfur analysis, such as an Agilent DB-Sulfur (320 µm

× 60 m, 4.2 µm), is recommended.[15]
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Carrier Gas: Helium or hydrogen at a constant pressure or flow rate.[15]

Oven Program: An initial temperature of around 40-60°C, held for a few minutes, followed by

a temperature ramp to a final temperature of approximately 250°C.

Injector: Split/splitless injector at a temperature of around 250°C.

Detector: Sulfur Chemiluminescence Detector (SCD) with the furnace at approximately

800°C.[15]

This method allows for the accurate quantification and identification of 1-(methylthio)pentane,

crucial for quality control and in various application studies.

Applications and Significance
The unique properties of 1-(methylthio)pentane lend it to several important applications,

particularly in the chemical and sensory sciences.

Flavor and Fragrance Industry
Thioethers are known for their potent and often complex aroma profiles. While many have

strong, pungent odors, at very low concentrations, they can contribute desirable notes to

flavors and fragrances.[4][18] 1-(Methylthio)pentane is used to impart specific savory, and

sometimes fruity or tropical, nuances to food products and perfumes.[18][19] The fragrance and

flavor industry continually seeks novel compounds to create new sensory experiences, and

thioethers like 1-(methylthio)pentane are valuable tools in the perfumer's and flavorist's palette.

[18]

Organic Synthesis
As a functionalized alkane, 1-(methylthio)pentane can serve as a building block in more

complex organic syntheses. The sulfide group can be oxidized to the corresponding sulfoxide

and sulfone, which are important functional groups in many biologically active molecules and

materials.[7] The sulfur atom can also be used to direct further chemical transformations on the

pentyl chain.

Research Applications
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In a research context, 1-(methylthio)pentane and its isotopically labeled analogues, such as 1-

(methylthio)-pentane-d3, are used as standards in analytical method development and for

mechanistic studies of chemical and biological processes involving sulfur compounds.[20][21]

Safety and Handling
1-(Methylthio)pentane is a flammable liquid and vapor.[2] It should be handled in a well-

ventilated area, away from ignition sources.[2] Appropriate personal protective equipment,

including gloves, safety glasses, and a lab coat, should be worn.[2] For detailed safety

information, refer to the Safety Data Sheet (SDS).[22][23]

Conclusion
1-(Methylthio)pentane is a versatile organosulfur compound with established utility and

potential for further applications. Its synthesis is achievable through robust and well-understood

chemical reactions, and its characterization is straightforward with modern analytical

techniques. For researchers and professionals in drug development and related fields, a

comprehensive understanding of this compound's properties, synthesis, and applications is

essential for leveraging its potential in the creation of new products and technologies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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